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For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromodichloronitromethane (CBrCIl2NO3) is a halogenated nitromethane that has garnered
attention primarily as a disinfection byproduct (DBP) in drinking water. Its potential toxicological
impact necessitates a clear understanding of its chemical properties, synthesis, and structure
for comprehensive risk assessment and for the preparation of analytical standards. This
technical guide provides a detailed overview of the synthesis of bromodichloronitromethane,
its molecular structure, and its spectroscopic characterization. All quantitative data are
summarized for clarity, and detailed experimental protocols are provided.

Synthesis of Bromodichloronitromethane

The primary laboratory synthesis of bromodichloronitromethane involves the bromination of
its precursor, dichloronitromethane. This reaction is typically carried out under basic conditions
to facilitate the deprotonation of dichloronitromethane, forming a nitronate anion that then
reacts with a bromine source.

Synthetic Pathway

The overall synthetic scheme can be represented as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120469?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

